Cas no 21237-84-3 (6,8-DIBROMO-3-CYCLOHEXYL-3,4-DIHYDRO-2(1H)-QUINAZOLINONE)

• Product Name: 6,8-DIBROMO-3-CYCLOHEXYL-3,4-DIHYDRO-2(1H)-QUINAZOLINONE
• CAS No: 21237-84-3
• MF: C₁₄H₁₆Br₂N₂O
• MW: 388.097641944885
• CID: 2190830
• Update Time: 2023-11-19

6,8-DIBROMO-3-CYCLOHEXYL-3,4-DIHYDRO-2(1H)-QUINAZOLINONE Chemical and Physical Properties

Names and Identifiers

• 6,8-Dibromo-3-cyclohexyl-3,4-dihydro-2(1h)-quinazolinone
• 6,8-dibromo-3-cyclohexyl-1,4-dihydroquinazolin-2-one
• CID 129318363
• Bromhexine Related Compound 4
• Bromhexine Hydrochloride IMP
• Ipratropium bromide Impurity L
• Bromhexime impurity 8
• Bromhexine Related Compound
• 6,8-Dibromo-3-cyclohexyl-3,4-dihydr
• 2(1H)-Quinazolinone, 6,8-dibromo-3-cyclohexyl-3,4-dihydro-
• 6,8-DIBROMO-3-CYCLOHEXYL-3,4-DIHYDRO-2(1H)-QUINAZOLINONE

• Inchi： 1S/C14H16Br2N2O/c15-10-6-9-8-18(11-4-2-1-3-5-11)14(19)17-13(9)12(16)7-10/h6-7,11H,1-5,8H2,(H,17,19)
• InChI Key： KOZPRTSDKAZDSN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1NC(N(C2)C1CCCCC1)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.670±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 507.1±50.0 °C(Predicted)
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),
• pka: 12.81±0.20(Predicted)